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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 2-
Methylbenzaldehyde (o-tolualdehyde). The information is compiled from various sources and

is intended to be a valuable resource for researchers and professionals in drug development

and other scientific fields where this compound is of interest.

Physicochemical Properties
2-Methylbenzaldehyde is an aromatic aldehyde with the chemical formula C₈H₈O.[1] It is a

colorless liquid at room temperature and possesses a characteristic almond-like odor.[1]

Table 1: General Physicochemical Properties of 2-Methylbenzaldehyde
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Property Value Unit Source

Molecular Formula C₈H₈O - [1][2]

Molar Mass 120.15 g·mol⁻¹ [1][2]

Appearance Colorless liquid - [1]

Density (at 20 °C) 1.0328 g/cm³ [1]

Melting Point -35 °C [1]

Boiling Point 199-200 °C [1]

Flash Point 67 °C [1]

Vapor Pressure (at 25

°C)
0.32 mmHg [3]

Thermochemical Data
The following tables summarize the key thermochemical data for 2-Methylbenzaldehyde. It is

important to note that some of these values are calculated using computational methods, as

experimental data for this specific compound is not always available.

Table 2: Enthalpy and Entropy Data for 2-Methylbenzaldehyde

Property Value Unit Source & Method

Standard Enthalpy of

Formation (gas,

ΔfH°gas)

-68.97 kJ/mol
[2] Joback Method

(Calculated)

Enthalpy of Fusion

(ΔfusH°)
12.42 kJ/mol

[2] Joback Method

(Calculated)

Enthalpy of

Vaporization (ΔvapH°)
43.06 kJ/mol

[2] Joback Method

(Calculated)

Standard Gibbs Free

Energy of Formation

(ΔfG°)

19.74 kJ/mol
[2] Joback Method

(Calculated)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/350208887_Measured_Solid_State_and_Sub-Cooled_Liquid_Vapour_Pressures_of_Benzaldehydes_Using_Knudsen_Effusion_Mass_Spectrometry
https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/350208887_Measured_Solid_State_and_Sub-Cooled_Liquid_Vapour_Pressures_of_Benzaldehydes_Using_Knudsen_Effusion_Mass_Spectrometry
https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/267361592_Thermochemistry_and_Reactions_of_Benzaldehyde_Oxidation
https://www.researchgate.net/publication/347243038_Vapor_pressures_of_methoxy_substituted_benzaldehydes
https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://www.researchgate.net/publication/350208887_Measured_Solid_State_and_Sub-Cooled_Liquid_Vapour_Pressures_of_Benzaldehydes_Using_Knudsen_Effusion_Mass_Spectrometry
https://www.researchgate.net/publication/350208887_Measured_Solid_State_and_Sub-Cooled_Liquid_Vapour_Pressures_of_Benzaldehydes_Using_Knudsen_Effusion_Mass_Spectrometry
https://www.researchgate.net/publication/350208887_Measured_Solid_State_and_Sub-Cooled_Liquid_Vapour_Pressures_of_Benzaldehydes_Using_Knudsen_Effusion_Mass_Spectrometry
https://www.researchgate.net/publication/350208887_Measured_Solid_State_and_Sub-Cooled_Liquid_Vapour_Pressures_of_Benzaldehydes_Using_Knudsen_Effusion_Mass_Spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Ideal Gas Heat Capacity (Cp,gas) of 2-Methylbenzaldehyde at Various Temperatures

Temperature (K)
Ideal Gas Heat Capacity
(J/mol·K)

Source & Method

462.76 194.28
[2] Joback Method

(Calculated)

498.96 205.24
[2] Joback Method

(Calculated)

535.16 215.55
[2] Joback Method

(Calculated)

571.36 225.25
[2] Joback Method

(Calculated)

Experimental Protocols for Thermochemical Data
Determination
While specific experimental protocols for the thermochemical analysis of 2-
Methylbenzaldehyde are not readily available in the literature, this section outlines the general

methodologies typically employed for determining the key thermochemical parameters for

aromatic aldehydes.

The standard enthalpy of formation of an organic compound like 2-Methylbenzaldehyde is

commonly determined indirectly through its enthalpy of combustion, measured using a bomb

calorimeter.

Experimental Workflow:
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Sample Preparation

Bomb Calorimeter Setup

Combustion and Data Acquisition

Data Analysis

Weigh a precise mass of
2-Methylbenzaldehyde in a crucible

Attach a fuse wire of known
combustion energy

Place crucible in the bomb

Add a small amount of water to
saturate the atmosphere

Pressurize the bomb with
pure oxygen (e.g., 30 atm)

Immerse the bomb in a known
volume of water in the calorimeter

Allow the system to reach
thermal equilibrium

Ignite the sample via the fuse wire

Record the temperature change
of the water over time

Apply corrections for heat exchange
with the surroundings

Calculate the total energy released

Determine the standard enthalpy
of combustion

Calculate the standard enthalpy
of formation using Hess's Law

Click to download full resolution via product page

Workflow for Combustion Calorimetry.
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Methodology Details:

Sample Preparation: A precisely weighed sample of high-purity 2-Methylbenzaldehyde is

placed in a crucible. A fuse wire with a known energy of combustion is attached.

Calorimeter Setup: The crucible is placed inside a high-pressure vessel, often called a

"bomb." A small, known amount of water is added to the bomb to ensure the final water

produced by combustion is in the liquid state. The bomb is then sealed and pressurized with

an excess of pure oxygen. This bomb is submerged in a known quantity of water in an

insulated container (the calorimeter).

Combustion: The system is allowed to come to thermal equilibrium. The sample is then

ignited by passing an electric current through the fuse wire. The complete combustion of the

sample releases heat, which is absorbed by the bomb and the surrounding water, causing a

temperature rise.

Data Acquisition: The temperature of the water in the calorimeter is monitored and recorded

with high precision before, during, and after the combustion reaction until a stable final

temperature is reached.

Calculation: The heat capacity of the calorimeter is determined by combusting a standard

substance with a well-known enthalpy of combustion, such as benzoic acid. The gross heat

of combustion of the 2-Methylbenzaldehyde sample is then calculated from the observed

temperature rise and the heat capacity of the calorimeter. Corrections are applied for the

heat of combustion of the fuse wire and for the formation of any side products like nitric acid

(from nitrogen impurities). Finally, the standard enthalpy of formation is calculated using

Hess's law, from the standard enthalpy of combustion and the known standard enthalpies of

formation of the combustion products (CO₂ and H₂O).

The enthalpy of vaporization can be determined from the temperature dependence of the vapor

pressure, which can be measured using the transpiration method.

Experimental Workflow:
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Apparatus Setup

Vapor Transport

Condensation and Measurement

Data Analysis

Place a known mass of
2-Methylbenzaldehyde in a saturator

Maintain the saturator at a
constant, known temperature

Pass an inert gas (e.g., N₂) at a
known, slow, and constant flow rate

Gas becomes saturated with the
vapor of 2-Methylbenzaldehyde

Pass the gas-vapor mixture through
a cold trap to condense the vapor

Determine the mass of the
condensed 2-Methylbenzaldehyde

Calculate the partial pressure of the
-aldehyde at the given temperature

Repeat the experiment at
different temperatures

Plot ln(P) vs. 1/T and determine
ΔvapH° from the slope

Click to download full resolution via product page

Workflow for the Transpiration Method.
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Methodology Details:

Sample and Temperature Control: A sample of 2-Methylbenzaldehyde is placed in a

thermostatically controlled tube (the saturator), maintained at a precise and constant

temperature.

Vapor Saturation: A stream of an inert carrier gas (such as nitrogen or argon) is passed over

the sample at a slow, accurately known, and constant flow rate. The flow rate is chosen to be

slow enough to ensure that the gas stream becomes saturated with the vapor of the

compound.

Condensation and Quantification: The gas-vapor mixture exits the saturator and is passed

through a cold trap (e.g., cooled with liquid nitrogen) where the vapor of 2-
Methylbenzaldehyde condenses. The amount of condensed substance is determined,

usually by weighing the trap before and after the experiment.

Vapor Pressure Calculation: The partial pressure of 2-Methylbenzaldehyde at the

temperature of the saturator can be calculated from the mass of the condensed vapor, the

total volume of the carrier gas that has passed through, and the ideal gas law.

Enthalpy of Vaporization Determination: The experiment is repeated at several different

temperatures. The enthalpy of vaporization is then determined from the slope of a plot of the

natural logarithm of the vapor pressure versus the reciprocal of the absolute temperature,

according to the Clausius-Clapeyron equation.

The heat capacity of liquid 2-Methylbenzaldehyde can be measured using a differential

scanning calorimeter.

Methodology Details:

Sample Preparation: A small, accurately weighed sample of 2-Methylbenzaldehyde
(typically a few milligrams) is hermetically sealed in a sample pan (e.g., aluminum). An

empty, sealed pan is used as a reference.

DSC Measurement: The measurement involves a three-step process:
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Baseline: The empty sample and reference pans are heated at a constant rate over the

desired temperature range to obtain a baseline DSC signal.

Standard: A standard material with a well-known heat capacity (e.g., sapphire) is placed in

the sample pan and heated under the same conditions.

Sample: The sample of 2-Methylbenzaldehyde is then heated under the identical

conditions.

Calculation: The heat flow difference between the sample and the reference is measured as

a function of temperature. By comparing the heat flow data for the sample with that of the

baseline and the standard, the heat capacity of 2-Methylbenzaldehyde at a given

temperature can be calculated.

Logical Relationship for Thermochemical Data
Determination
The following diagram illustrates the interconnectedness of experimental measurements and

theoretical calculations in establishing a comprehensive thermochemical profile for a

compound like 2-Methylbenzaldehyde.
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Combustion Calorimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042018#thermochemical-data-for-2-
methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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